Cas no 1310384-90-7 (tert-Butyl (5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate)

• Product Name: tert-Butyl (5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• CAS No: 1310384-90-7
• MF: C₁₇H₂₇BN₂O₄
• MW: 334.218284845352
• MDL: MFCD08063040
• CID: 1033306
• PubChem ID: 53398510
• Update Time: 2025-06-11

tert-Butyl (5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• Boc-5-Amino-3-methylpyridine-2-boronic acid pinacol ester
• \red0\green0\blue0
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• }\viewkind4\uc1\pard\cf1\lang1024\f0\fs16 Boc-5-Amino-3-methylpyridine-2-boronic acid pinacol ester\par}
• }}{\colortbl
• AK119528
• KB-260138
• MolPort-021-802-535
• DTXSID70694470
• AKOS015950152
• tert-Butyl(5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• tert-butyl N-[5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• tert-Butyl [5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• 1310384-90-7
• SB83407
• Carbamic acid, N-[5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-, 1,1-dimethylethyl ester

• MDL： MFCD08063040
• Inchi： 1S/C17H27BN2O4/c1-11-9-12(20-14(21)22-15(2,3)4)10-19-13(11)18-23-16(5,6)17(7,8)24-18/h9-10H,1-8H3,(H,20,21)
• InChI Key： QBULHKHQUCMAEA-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=CC(=CN=2)NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 334.20600
• Monoisotopic Mass: 334.2063875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.68000
• LogP: 3.10920

Additional information on tert-Butyl (5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate

Comprehensive Overview of tert-Butyl (5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate (CAS No. 1310384-90-7)

tert-Butyl (5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate (CAS No. 1310384-90-7) is a highly specialized boronic ester-containing compound widely utilized in pharmaceutical research, agrochemical development, and advanced material sciences. This pyridine derivative features a dioxaborolane group, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Researchers and industry professionals frequently search for boronate esters like this compound due to their pivotal role in constructing complex molecular architectures, particularly in drug discovery pipelines targeting oncology and CNS disorders.

The structural uniqueness of CAS No. 1310384-90-7 lies in its tert-butyl carbamate protection and methyl-substituted pyridine core, which enhance stability during synthetic manipulations. Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in such boron-containing building blocks, as they enable rapid diversification of compound libraries. Notably, this compound aligns with the growing demand for fragment-based drug design (FBDD) tools, where its dioxaborolane moiety serves as a versatile handle for late-stage functionalization.

From a synthetic chemistry perspective, tert-Butyl (5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate exemplifies the convergence of protecting group strategy and transition metal catalysis. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group (pinacol boronic ester) ensures excellent air stability while maintaining reactivity under Pd-catalyzed conditions—a critical feature for industrial-scale applications. Analytical data from NMR spectroscopy and HPLC purity tests confirm its suitability as a premium-grade synthetic intermediate for GMP-compliant manufacturing processes.

Emerging applications in proteolysis-targeting chimeras (PROTACs) development have further elevated the relevance of this compound. Its pyridine-boronate hybrid structure enables precise spatial arrangement of E3 ligase-binding motifs, addressing a key challenge in targeted protein degradation therapeutics. Additionally, the compound's compatibility with flow chemistry systems makes it attractive for automated synthesis platforms—a hot topic in green chemistry discussions.

Storage and handling protocols for CAS 1310384-90-7 emphasize protection from prolonged moisture exposure due to the hydrolytic sensitivity of its boronic ester functionality. Contemporary research highlights its potential in bioconjugation chemistry, particularly for developing PET radiotracers where the pinacol boronate group enables efficient ¹⁸F-fluorination. Such applications resonate with current searches for theranostic agents and precision medicine tools.

Market analyses indicate rising procurement of tert-Butyl carbamate-protected boronic esters like this compound by CDMOs (Contract Development and Manufacturing Organizations) specializing in small molecule APIs. Its appearance in recent patent filings related to kinase inhibitors and BTK signaling modulators underscores its strategic importance. For synthetic chemists, the compound's crystallinity and favorable solubility profile in common organic solvents (DMSO, THF, DCM) simplify purification workflows—a frequently searched topic in process chemistry forums.

In conclusion, tert-Butyl (5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate represents a multifaceted tool for cutting-edge medicinal chemistry. Its dual functionality as both a nitrogen heterocycle and boron reagent positions it at the forefront of innovations in covalent inhibitor design and biocompatible materials, answering pressing industry needs reflected in contemporary scientific literature and patent landscapes.